Cas no 1262238-11-8 (INCB3344)

INCB3344 structure
INCB3344 structure
Product Name:INCB3344
CAS No:1262238-11-8
MF:C29H34F3N3O6
MW:577.591978549957
CID:829187
PubChem ID:10008367
Update Time:2025-04-19

INCB3344 Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-2-nitrobenzaldehyde
    • INCB 3344
    • INCB-3344
    • rel-N-[2-[[(3R,4R)-1-[trans-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
    • INCB3344
    • CHEMBL5268600
    • BDBM50331728
    • CS-M1486
    • CHEMBL1289316
    • MS-30386
    • CS-0347
    • CS-13932
    • SCHEMBL747726
    • 1262238-11-8
    • CID 10008367
    • HY-77111
    • INCB3344 R-isomer
    • CS-0058750
    • DA-51019
    • N-[2-[[(3S,4S)-1-[4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxypyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
    • N-(2-(((3S,4S)-1-(4-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
    • N-(2-(((3S,4S)-1-((1s,4R)-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
    • F82231
    • rel-N-[2-[[(3R,4R)-1-[cis-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
    • DTXSID701100838
    • INCB3344 (stereoisomer 1)
    • T11650
    • CHEMBL2426341
    • 709018-37-1
    • HY-50674A
    • G17147
    • GTPL777
    • cis-INCB3344
    • 1285539-85-6
    • N-(2-((3S,4S)-1-(cis-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
    • Benzamide, N-[2-[[(3R,4R)-1-[cis-4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)-, rel-
    • DA-64435
    • MZEOSVPWMSEFPW-XYCDVDSTSA-N
    • HY-50674
    • AKOS037649947
    • NCGC00378837-01
    • Inchi: 1S/C29H34F3N3O6/c1-2-39-25-16-35(21-8-10-28(38,11-9-21)19-6-7-23-24(13-19)41-17-40-23)15-22(25)34-26(36)14-33-27(37)18-4-3-5-20(12-18)29(30,31)32/h3-7,12-13,21-22,25,38H,2,8-11,14-17H2,1H3,(H,33,37)(H,34,36)/t21?,22-,25-,28?/m0/s1
    • InChI Key: MZEOSVPWMSEFPW-XYCDVDSTSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(NCC(N[C@@H]1[C@H](CN(C1)C1CCC(C2=CC=C3C(=C2)OCO3)(CC1)O)OCC)=O)=O)(F)F

Computed Properties

  • Exact Mass: 577.23997030g/mol
  • Monoisotopic Mass: 577.23997030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 915
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.03 g/l) (25 º C),

INCB3344 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

INCB3344 Pricemore >>

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